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Compound of Interest

Compound Name: 1,2-Dichloro-1,2-difluoroethene

Cat. No.: B8795073

An In-depth Technical Guide to the Safety and Handling of 1,2-Dichloro-1,2-difluoroethene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,2-dichloro-
1,2-difluoroethene (C2CIzF2), a compound used in various industrial processes, including as
an intermediate in chemical synthesis and in fire suppression applications.[1] Given its
hazardous properties, adherence to strict safety protocols is essential for personnel protection
and environmental safety.

Chemical Identification and Properties

1,2-Dichloro-1,2-difluoroethene is a colorless gas or liquid that exists as two stereoisomers,
cis and trans.[2] It is important to handle this chemical with care due to its potential health
hazards and reactivity.

Table 1: Physical and Chemical Properties of 1,2-Dichloro-1,2-difluoroethene
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Property Value Source(s)
Molecular Formula C2Clz2F2 [11[3114115]
Molecular Weight 132.92 g/mol [11[3]14116]
CAS Number 598-88-9 (for the mixture) [41[5]
311-81-9 (cis-isomer) [2]

381-71-5 (trans-isomer) [2]

Appearance Colorless gas or liquid [1112]
Boiling Point 22.8°C (73.1 °F) at 760 mmHg [5]

] ] -119.6 °C (-183.3 °F) (cis) /
Melting Point [2]
-93.3 °C (-135.9 °F) (trans)

Density 1.503 g/cm3 [5]
Vapor Pressure 821 mmHg at 25°C [5]
Flash Point -41.9 °C (-43.4 °F) [5]

Hazard Identification and Classification

This chemical is classified as hazardous. It can cause serious health effects upon exposure.
The primary hazards include skin and eye irritation, respiratory irritation, and potential fatality if
inhaled.[7][8] It is also a gas under pressure, which may explode if heated.[7]

Table 2: GHS Hazard Classification
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Hazard Class

Hazard Statement

GHS Pictogram

Gas under pressure

H280: Contains gas under
pressure; may explode if
heated.

Gas Cylinder

Skin corrosion/irritation

H315: Causes skin irritation.

Exclamation Mark

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation.

Exclamation Mark

Acute toxicity, inhalation

H330: Fatal if inhaled.

Skull and Crossbones

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation.

Exclamation Mark

Specific target organ toxicity —

single exposure

H336: May cause drowsiness

or dizziness.

Exclamation Mark

Source:[7][8]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks.

Handling

» Handle only in a well-ventilated area, preferably within a chemical fume hood.[7][8][9]

e Use non-sparking, explosion-proof tools and equipment to prevent ignition.[7][9]

e Ground all equipment to prevent fire caused by electrostatic discharge.[7][10]

e Avoid contact with skin and eyes by wearing suitable protective clothing and equipment.[7][8]

[9]

e Do not breathe gas, fumes, vapors, or spray.[8]

e Wash hands thoroughly after handling.[8]
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Storage

o Store in a dry, cool, and well-ventilated place.[7][8][9]
o Keep containers tightly closed.[7][8]
e Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[8]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
finely divided metals (e.g., Al, Mg, Zn).[8]

o Store apart from foodstuff containers.[7][9]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when working with 1,2-dichloro-1,2-
difluoroethene.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection with side-shields (conforming [71[9]
to EN 166 or NIOSH).

Impervious, fire/flame-resistant
) ) clothing. Chemical-
Skin Protection ) ] [719]
impermeable gloves (inspect

prior to use).

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced. For
Respiratory Protection unknown or IDLH [7190111]
concentrations, a self-
contained breathing apparatus
(SCBA) is required.

Foot Protection Safety shoes. [8]
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Experimental Protocols and Workflows

Detailed experimental protocols for determining the toxicological properties of 1,2-dichloro-1,2-
difluoroethene are not publicly available. However, standardized OECD guidelines are
typically followed for such assessments. Below are logical workflows for safe handling and

emergency response based on compiled safety data.

Safe Handling Workflow

This diagram outlines the essential steps for safely handling 1,2-dichloro-1,2-difluoroethene

in a laboratory setting.
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Safe Handling Workflow for 1,2-dichloro-1,2-difluoroethene

Preparation

1. Review SDS and Conduct
Risk Assessment

Y

2. Verify Engineering Controls
(Fume Hood, Ventilation)

Y

3. Select and Inspect
Appropriate PPE

HandlingvProcedure

4. Handle in a Well-Ventilated Area
(Chemical Fume Hood)

Y

5. Use Non-Sparking Tools
and Grounded Equipment

Y

6. Keep Container Tightly Closed
When Not in Use

Post—H‘;ndling

7. Store in a Cool, Dry,
Well-Ventilated Area

Y

8. Decontaminate Work Area
and Equipment

Y

9. Dispose of Waste According
to Regulations

Click to download full resolution via product page

Safe handling workflow from preparation to disposal.
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Emergency Spill Response Workflow

This diagram provides a logical sequence of actions to be taken in the event of an accidental
spill.
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Emergency Spill Response Workflow

=

. Evacuate Unnecessary Personnel
and Isolate Area (min. 50m)

:

2. Ensure Adequate Ventilation
(Upwind Position)

i

3. Remove All Ignition Sources

4. Don Appropriate PPE
(SCBA, Chemical Suit)

5. Stop Leak if Safe to Do So
Contain Spill with Absorbent

6. Collect with Non-Sparking Tools
into a Closed Container

7. Dispose of Waste via
Licensed Contractor

8. Decontaminate Area
and Equipment

9. Report Incident

Click to download full resolution via product page

Step-by-step procedure for responding to a chemical spill.
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Emergency Procedures

Immediate and appropriate action during an emergency is crucial.

First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[7][8][9] Do not use
mouth-to-mouth resuscitation.[7][9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[7][8][9] Consult a doctor.[7][9]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[7][9] Remove contact
lenses if present and easy to do so0.[8] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a poison control center
or doctor immediately.[7][8][9] Never give anything by mouth to an unconscious person.[7][8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.[3][7][8]

Specific Hazards: The substance is a gas under pressure and may explode if heated.[7]
Containers may explode when heated.[8] Thermal decomposition can generate toxic and
irritating gases like hydrogen chloride and hydrogen fluoride.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][8][9]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area, keeping people upwind of the
spill.[7][9] Avoid breathing vapors and ensure adequate ventilation.[7][8][9] Remove all
sources of ignition.[7][9]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichloro-1_2-difluoroethylene
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-6-16.pdf
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.echemi.com/sds/12-dichloro-12-difluoroethylene-pid_Rock45450.html
https://www.chemicalbook.com/msds/1-2-dichloro-1-2-difluoroethane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent further leakage if it is safe to do so. Do not let the
chemical enter drains or the environment.[7][9]

o Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[7][9]
Collect the material with a non-combustible absorbent material and place it in a suitable,
closed container for disposal.[8][12]

Stability and Reactivity

e Reactivity: Can react violently with strong reducing agents and active metals.[3] Contact with
water or steam may produce toxic fumes.[3]

e Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[10]

o Incompatible Materials: Strong oxidizing agents, strong bases, alkali metals, and finely
divided metals.[8]

e Hazardous Decomposition Products: Upon heating or in a fire, may produce toxic fumes,
including carbon oxides, hydrogen chloride, and hydrogen fluoride.[3][8]

Toxicological Information

Detailed quantitative toxicological data such as LD50 or LC50 values are not readily available
in the provided search results. However, the GHS classification indicates it is fatal if inhaled
(Acute Toxicity, Category 1).[7] It causes skin and serious eye irritation, and may cause
respiratory irritation, drowsiness, or dizziness.[7][8]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. The material can be sent to a licensed chemical destruction plant or disposed of
via controlled incineration with flue gas scrubbing.[9] Do not discharge into sewer systems or
contaminate water or soil.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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